PF-04691502 PF-04691502 PF-04691502 is a PI3K/mTOR kinase inhibitor , is also an agent targeting the phosphatidylinositol 3 kinase (PI3K) and mammalian target of rapamycin (mTOR) in the PI3K/mTOR signaling pathway, with potential antineoplastic activity. PI3K/mTOR kinase inhibitor PF-04691502 inhibits both PI3K and mTOR kinases, which may result in apoptosis and growth inhibition of cancer cells overexpressing PI3K/mTOR.
Brand Name: Vulcanchem
CAS No.: 1013101-36-4
VCID: VC0548410
InChI: InChI=1S/C22H27N5O4/c1-13-17-11-18(14-3-8-19(30-2)24-12-14)21(29)27(20(17)26-22(23)25-13)15-4-6-16(7-5-15)31-10-9-28/h3,8,11-12,15-16,28H,4-7,9-10H2,1-2H3,(H2,23,25,26)
SMILES: CC1=C2C=C(C(=O)N(C2=NC(=N1)N)C3CCC(CC3)OCCO)C4=CN=C(C=C4)OC
Molecular Formula: C22H27N5O4
Molecular Weight: 425.5 g/mol

PF-04691502

CAS No.: 1013101-36-4

Inhibitors

VCID: VC0548410

Molecular Formula: C22H27N5O4

Molecular Weight: 425.5 g/mol

Purity: >97 % (or refer to the Certificate of Analysis)

PF-04691502 - 1013101-36-4

CAS No. 1013101-36-4
Product Name PF-04691502
Molecular Formula C22H27N5O4
Molecular Weight 425.5 g/mol
IUPAC Name 2-amino-8-[4-(2-hydroxyethoxy)cyclohexyl]-6-(6-methoxypyridin-3-yl)-4-methylpyrido[2,3-d]pyrimidin-7-one
Standard InChI InChI=1S/C22H27N5O4/c1-13-17-11-18(14-3-8-19(30-2)24-12-14)21(29)27(20(17)26-22(23)25-13)15-4-6-16(7-5-15)31-10-9-28/h3,8,11-12,15-16,28H,4-7,9-10H2,1-2H3,(H2,23,25,26)
Standard InChIKey XDLYKKIQACFMJG-WKILWMFISA-N
SMILES CC1=C2C=C(C(=O)N(C2=NC(=N1)N)C3CCC(CC3)OCCO)C4=CN=C(C=C4)OC
Canonical SMILES CC1=C2C=C(C(=O)N(C2=NC(=N1)N)C3CCC(CC3)OCCO)C4=CN=C(C=C4)OC
Appearance Solid powder
Description PF-04691502 is a PI3K/mTOR kinase inhibitor , is also an agent targeting the phosphatidylinositol 3 kinase (PI3K) and mammalian target of rapamycin (mTOR) in the PI3K/mTOR signaling pathway, with potential antineoplastic activity. PI3K/mTOR kinase inhibitor PF-04691502 inhibits both PI3K and mTOR kinases, which may result in apoptosis and growth inhibition of cancer cells overexpressing PI3K/mTOR.
Purity >97 % (or refer to the Certificate of Analysis)
Shelf Life >5 years if stored properly
Solubility soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2-amino-8-(4-(2-hydroxyethoxy)cyclohexyl)-6-(6-methoxypyridin-3-yl)-4-methylpyrido(2,3-d)pyrimidin-7(8H)-one
PF-04691502
Reference 1. Highly Selective and Potent Thiophenes as PI3K Inhibitors with Oral Antitumor Activity [Erratum to document cited in CA155:552621] By Liu, Kevin K.-C.; Zhu, Jin Jiang; Smith, Graham L.; Yin, Min-Jean; Bailey, Simon; Chen, Jeffrey H.; Hu, Qiyue; Huang, Qinhua; Li, Chunze; Li, Qing J.; et al From ACS Medicinal Chemistry Letters, Ahead of Print.
2. Treatment of cancers having k-ras mutations using PI3 kinase and HDAC inhibitors and preparation of bifunctional thienopyrimidine compounds that inhibit both enzymes By Bao, Rudi; Lai, Chengjung; Qian, Changgeng From PCT Int. Appl. (2011), WO 2011130628 A1 20111020.
3. Highly Selective and Potent Thiophenes as PI3K Inhibitors with Oral Antitumor Activity By Liu, Kevin K.-C.; Zhu, Jin Jiang; Smith, Graham L.; Yin, Min-Jean; Bailey, Simon; Chen, Jeffrey H.; Hu, Qiyue; Huang, Qinhua; Li, Chunze; Li, Qing J.; et al From ACS Medicinal Chemistry Letters (2011), 2(11), 809-813.
4. In vivo activity of combined PI3K/mTOR and MEK inhibition in a KrasG12D;Pten deletion mouse model of ovarian cancer By Kinross, Kathryn M.; Brown, Daniel V.; Kleinschmidt, Margarete; Jackson, Susan; Christensen, James; Cullinane, Carleen; Hicks, Rodney J.; Johnstone, Ricky W.; McArthur, Grant A. From Molecular Cancer Therapeutics (2011), 10(8), 1440-1449.
5. Methods and compositions for treating hedgehog-associated cancers By Travaglione, Veronica; Macdougall, John; McGovern, Karen J. From PCT Int. Appl. (2011), WO 2011063309 A1 20110526.
6. Detection of oncogenic mutations as markers of susceptibility of tumors to treatment with inhibitors of HSP90 and associated signaling proteins By Fritz, Christian; Normant, Emmanuel Y.; Paez, Juan Guillermo; West, Kip A. From PCT Int. Appl. (2011), WO 2011060328 A1 20110519.
7. mTOR pathway inhibitors for treating ocular disorders By Nivaggioli, Thierry; Weber, David A.; Dor, Philippe Jm; Reilly, Philip From PCT Int. Appl. (2010), WO 2010129622 A1 20101111.
8. Pyrido[2, 3-d]pyrimidinone compounds as PI3 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of abnormal cell growth By Cheng, Hengmiao; Bhumralkar, Dilip; Dress, Klaus Ruprecht; Hoffman, Jacqui Elizabet; Johnson, Mary Catherine; Kania, Robert Steven; Le, Phuong Thi Quy; Nambu, Michell David; Pairish, Mason Alan; Plewe, Michael Bruno; et al From PCT Int. Appl. (2008), WO 2008032162 A1 20080320.
PubChem Compound 25033539
Last Modified Nov 11 2021
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